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Compound of Interest

Compound Name: Thallium(I) sulfide

Cat. No.: B075262 Get Quote

Thallium(I) sulfide (Tl₂S) is one of several stable intermediate phases within the Tl-S system.

Early investigations identified four main phases, but subsequent studies using techniques such

as electromotive force (EMF) measurements and X-ray diffraction (XRD) have confirmed the

existence of five key intermediate compounds: Tl₂S, Tl₄S₃, TlS, TlS₂, and Tl₂S₅.[1] A compiled

Tl-S equilibrium phase diagram has been constructed based on a critical analysis of

thermodynamic and structural data.[1][2]

The Tl-S system is characterized by several invariant reactions, including eutectic, peritectic,

and monotectic transformations. The melting point of pure Tl₂S is 448 °C (721 K).[3] Other

thallium sulfides form through peritectic reactions at different temperatures and compositions.

[1] For instance, TlS is reported to form peritectically at 469 K.[1] The system also features a

liquid miscibility gap in the sulfur-rich region.[1]

Data Presentation: Invariant Reactions and Phase
Transitions
The temperatures and compositions for key phase transitions within the Tl-S system are

summarized below.
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Phase
Reaction

Temperature
(K)

Composition
(at. % S)

Reaction Type Reference

L ↔ Tl + Tl₂S 572 ~1.5 Eutectic [1]

L + TlS ↔ Tl₄S₃ 523 ~42.0 Peritectic [1]

L + TlS₂ ↔ TlS 503 ~48.0 Peritectic [1]

L₁ ↔ L₂ + Tl₂S₅ 419 ~74.0 Monotectic [1]

L + S ↔ Tl₂S₅ 388 ~98.0 Eutectic [1]

Tl₂S Melting

Point
721 33.3

Congruent

Melting
[3][4]

Crystallographic Properties of Thallium Sulfides
The various phases in the Tl-S system exhibit distinct crystal structures. Tl₂S, the focus of this

guide, crystallizes in a trigonal system with a distorted anti-CdI₂ structure.[3] Its specific

crystallographic data, along with that of other key thallium sulfides, are detailed in the table

below.
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Phase
Chemical
Formula

Crystal
System

Space
Group

Lattice
Parameters
(Å)

Reference

Thallium(I)

Sulfide
Tl₂S Trigonal R-3 (No. 148)

a = 12.150, c

= 18.190
[3][5]

Tl₄S₃ Monoclinic P2₁/a

a = 7.97, b =

7.74, c =

13.0,

β=104.2°

[1]

TlS Tetragonal I4/mcm
a = 7.79, c =

6.80
[1][6]

TlS₂ Orthorhombic
a = 5.46, b =

10.8, c = 23.2
[1]

Tl₂S₅ (red) Monoclinic P2₁/c

a = 6.66, b =

6.52, c =

16.7,

β=113.8°

[1]

Experimental Protocols
The determination of the Tl-S phase diagram and the characterization of its constituent phases

rely on a combination of synthesis and analytical techniques.

Synthesis of Thallium Sulfides
From Elemental Sources: A primary method for preparing Tl₂S and other thallium sulfides is

the direct reaction of high-purity thallium and sulfur.[3] The elements are typically sealed in

an evacuated quartz ampoule and heated. The reaction between Tl and S can be highly

exothermic and violent, particularly around the melting point of thallium (575 K).[1]

Solution-Based Synthesis: Thallium sulfides can be precipitated from an aqueous solution of

a thallium(I) salt, such as thallium(I) sulfate or nitrate, by introducing a sulfide source.[3] Thin

films of Tl₂S have been successfully prepared using chemical bath deposition (CBD) from a

mixture of a citratothallium complex and thiourea.[7] Subsequent annealing of the deposited
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films in a nitrogen atmosphere at 300°C converts the material to crystalline Tl₂S.[7]

Hydrothermal methods have also been employed, using reagents like thallium acetate and

thioglycolic acid to produce Tl₂S nanostructures.[8]

Phase Diagram Determination
Differential Thermal Analysis (DTA): DTA is a key technique for determining transition

temperatures.[1][9] It works by measuring the temperature difference between a sample and

an inert reference as they are subjected to a controlled temperature program. Thermal

events such as melting, crystallization, or solid-state phase transitions result in endothermic

or exothermic peaks, which are recorded to map the phase boundaries.

X-Ray Diffraction (XRD): XRD is essential for identifying the crystal structure of the different

solid phases present in the Tl-S system at various compositions and temperatures.[1][9] By

analyzing the diffraction pattern of a sample and comparing it to reference data, the specific

thallium sulfide compounds (e.g., Tl₂S, Tl₄S₃) can be identified, confirming the phase regions

in the diagram.[8]

Electromotive Force (EMF) Measurements: The EMF method, using an electrochemical cell,

provides valuable thermodynamic data for the system.[1][4] By measuring the EMF of a

concentration cell as a function of temperature, thermodynamic quantities such as the Gibbs

free energy, enthalpy, and entropy of formation for the various thallium sulfide phases can be

calculated, which helps in constructing a thermodynamically consistent phase diagram.[1]

Visualized Workflows and Relationships
To clarify the process of phase diagram analysis and the relationships between the key phases,

the following diagrams are provided.
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Experimental Workflow for Tl-S Phase Diagram Analysis

Material Preparation

Thermo-Structural Analysis

Data Compilation & Construction

High-Purity Tl and S Elements

Synthesis in Sealed Ampoules
(or Solution-Based Methods)

Preparation of Tl-S Alloys
of Varying Compositions

Differential Thermal Analysis (DTA)
to Detect Transition Temperatures

X-Ray Diffraction (XRD)
to Identify Crystalline Phases

Electromotive Force (EMF)
for Thermodynamic Data

Compile Transition Temperatures,
Compositions, and Structures

Construct Tl-S Phase Diagram

end

Final Phase Diagram
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Phase Relationships in the Thallium-Sulfur System
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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